Cas no 1909305-49-2 (4-(1-Hydrazinoethyl)pyridine dihydrochloride)

• Product Name: 4-(1-Hydrazinoethyl)pyridine dihydrochloride
• CAS No: 1909305-49-2
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 4628413
• Update Time: 2025-06-11

4-(1-Hydrazinoethyl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydrazinylethyl)pyridine dihydrochloride
• 4-(1-Hydrazinoethyl)pyridine dihydrochloride

• Inchi： 1S/C7H11N3.ClH/c1-6(10-8)7-2-4-9-5-3-7;/h2-6,10H,8H2,1H3;1H
• InChI Key： LNZINZPHWJDRKJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(C)NN.Cl

Additional information on 4-(1-Hydrazinoethyl)pyridine dihydrochloride

Recent Advances in the Application of 4-(1-Hydrazinoethyl)pyridine Dihydrochloride (CAS: 1909305-49-2) in Chemical Biology and Pharmaceutical Research

4-(1-Hydrazinoethyl)pyridine dihydrochloride (CAS: 1909305-49-2) is a hydrazine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound, characterized by its pyridine ring and hydrazine functional group, serves as a valuable building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors, fluorescent probes, and targeted therapeutics.

One of the key areas of research involving 4-(1-Hydrazinoethyl)pyridine dihydrochloride is its role as a precursor in the synthesis of hydrazone-based compounds. Hydrazones are known for their ability to form stable complexes with metal ions and their applications in chelation therapy and diagnostic imaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel hydrazone-linked inhibitors targeting carbonic anhydrase IX, a protein overexpressed in hypoxic tumor environments. The study reported enhanced selectivity and potency of the synthesized inhibitors, highlighting the compound's potential in anticancer drug design.

In addition to its applications in medicinal chemistry, 4-(1-Hydrazinoethyl)pyridine dihydrochloride has been employed in the development of fluorescent probes for bioimaging. Researchers have utilized its hydrazine moiety to conjugate with carbonyl-containing fluorophores, enabling the detection of reactive carbonyl species (RCS) in cellular systems. A recent publication in Chemical Communications (2024) described a probe derived from this compound that exhibited high sensitivity and specificity for formaldehyde detection, a critical biomarker in neurodegenerative diseases. The probe's ability to penetrate cell membranes and provide real-time imaging data underscores its utility in biomedical research.

Another promising application of 4-(1-Hydrazinoethyl)pyridine dihydrochloride lies in its use as a linker in antibody-drug conjugates (ADCs). ADCs represent a rapidly growing class of targeted cancer therapies, and the hydrazine functionality of this compound allows for stable conjugation with antibody carbonyl groups. A 2024 study in Bioconjugate Chemistry reported the successful incorporation of this linker in an ADC targeting HER2-positive breast cancer cells, demonstrating improved payload release kinetics and therapeutic efficacy compared to traditional linkers. This advancement opens new avenues for the design of next-generation ADCs with enhanced stability and potency.

Despite these promising developments, challenges remain in the optimization of 4-(1-Hydrazinoethyl)pyridine dihydrochloride-based compounds. Issues such as solubility, stability under physiological conditions, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent preprint on bioRxiv (2024) proposed the use of nanoparticle-based delivery systems to enhance the bioavailability of hydrazone derivatives derived from this compound, offering a potential solution to some of these challenges.

In conclusion, 4-(1-Hydrazinoethyl)pyridine dihydrochloride (CAS: 1909305-49-2) continues to be a valuable tool in chemical biology and pharmaceutical research, with applications spanning drug discovery, bioimaging, and targeted therapy. Recent studies have demonstrated its versatility and potential, while also highlighting areas for further optimization. As research in this field progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic and diagnostic agents.